Cas no 719274-37-0 (Benzonitrile, 2-methoxy-4-(phenylmethoxy)-)

• Product Name: Benzonitrile, 2-methoxy-4-(phenylmethoxy)-
• CAS No: 719274-37-0
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 544807
• PubChem ID: 22591720
• Update Time: 2025-04-19

Benzonitrile, 2-methoxy-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-methoxy-4-(phenylmethoxy)-
• 2-methoxy-4-phenylmethoxybenzonitrile
• VLNZEGSKTAONOT-UHFFFAOYSA-N
• FT-0747689
• 4-(benzyloxy)-2-methoxybenzonitrile
• 4-benzyloxy-2-methoxybenzonitrile
• 719274-37-0
• A1-05456
• SCHEMBL4184465
• DTXSID70626675

• Inchi： 1S/C15H13NO2/c1-17-15-9-14(8-7-13(15)10-16)18-11-12-5-3-2-4-6-12/h2-9H,11H2,1H3
• InChI Key： VLNZEGSKTAONOT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=C(C=1)OC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.09469
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25